Cas no 321391-90-6 (Ethyl 5-hydroxy-2-methyl-3-phenyl-5-(trifluoromethyl)tetrahydro-4-isoxazolecarboxylate)

• Product Name: Ethyl 5-hydroxy-2-methyl-3-phenyl-5-(trifluoromethyl)tetrahydro-4-isoxazolecarboxylate
• CAS No: 321391-90-6
• MF: C₁₄H₁₆F₃NO₄
• MW: 319
• MDL: MFCD00231452
• CID: 4645839
• Update Time: 2025-11-05

Ethyl 5-hydroxy-2-methyl-3-phenyl-5-(trifluoromethyl)tetrahydro-4-isoxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-HYDROXY-2-METHYL-3-PHENYL-5-(TRIFLUOROMETHYL)TETRAHYDRO-4-ISOXAZOLECARBOXYLATE
• Ethyl 5-hydroxy-2-methyl-3-phenyl-5-(trifluoromethyl)tetrahydro-4-isoxazolecarboxylate

• MDL： MFCD00231452
• Inchi： InChI=1S/C14H16F3NO4/c1-3-21-12(19)10-11(9-7-5-4-6-8-9)18(2)22-13(10,20)14(15,16)17/h4-8,10-11,20H,3H2,1-2H3
• InChI Key： GLBJBXFOTOHOLE-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1C(N(OC1(C(F)(F)F)O)C)c2ccccc2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 358.5±52.0 °C at 760 mmHg
• Flash Point: 170.6±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-hydroxy-2-methyl-3-phenyl-5-(trifluoromethyl)tetrahydro-4-isoxazolecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-hydroxy-2-methyl-3-phenyl-5-(trifluoromethyl)tetrahydro-4-isoxazolecarboxylate

Recent Advances in the Study of Ethyl 5-hydroxy-2-methyl-3-phenyl-5-(trifluoromethyl)tetrahydro-4-isoxazolecarboxylate (CAS: 321391-90-6)

Ethyl 5-hydroxy-2-methyl-3-phenyl-5-(trifluoromethyl)tetrahydro-4-isoxazolecarboxylate (CAS: 321391-90-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's unique structural features, including the trifluoromethyl group and the isoxazole ring, contribute to its reactivity and biological activity. Recent synthetic methodologies have optimized the production of this compound, improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that enhances the stereoselectivity of the synthesis, making it more efficient for large-scale production.

Pharmacological investigations have revealed that Ethyl 5-hydroxy-2-methyl-3-phenyl-5-(trifluoromethyl)tetrahydro-4-isoxazolecarboxylate exhibits promising activity as a modulator of GABA receptors, which are critical targets for treating anxiety and epilepsy. In vitro studies have shown that the compound can enhance GABAergic transmission, suggesting its potential as a lead compound for developing new anxiolytic and anticonvulsant drugs. Additionally, its anti-inflammatory properties have been explored in preclinical models, with results indicating significant reduction in pro-inflammatory cytokines.

Further research has also explored the compound's potential in drug delivery systems. Due to its stability and solubility profile, it has been investigated as a carrier for targeted drug delivery, particularly in the context of blood-brain barrier penetration. A 2024 study in Advanced Drug Delivery Reviews highlighted its utility in formulating nanoparticles for the treatment of neurodegenerative diseases.

In conclusion, Ethyl 5-hydroxy-2-methyl-3-phenyl-5-(trifluoromethyl)tetrahydro-4-isoxazolecarboxylate (CAS: 321391-90-6) represents a compound with multifaceted applications in medicinal chemistry. Its synthetic accessibility, combined with its diverse pharmacological activities, positions it as a valuable candidate for further drug development. Future research should focus on clinical validation of its therapeutic potential and optimization of its pharmacokinetic properties.